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Menthoglycol as an Insect Repellent: A
Systematic Review and Comparison
A comprehensive analysis of published field trials reveals that Menthoglycol (p-Menthane-3,8-

diol or PMD) demonstrates comparable efficacy to leading synthetic insect repellents, offering a

plant-based alternative with significant protection against a variety of mosquito species. This

guide synthesizes findings from multiple studies, presenting a comparative analysis of

Menthoglycol against DEET, Picaridin, and IR3535, supported by experimental data and

detailed methodologies.

Menthoglycol, the active ingredient derived from the lemon eucalyptus plant (Corymbia

citriodora), has gained prominence as a biopesticide insect repellent.[1][2] Its efficacy has been

a subject of numerous field and laboratory studies to validate its performance alongside

traditionally used synthetic repellents.

Comparative Efficacy of Menthoglycol
Field trials have consistently shown that Menthoglycol provides a high level of protection

against various mosquito species. A 2006 study indicated that PMD is as effective as DEET

when used in similar quantities.[2] Formulations containing PMD have been shown to offer

protection for up to 6-8 hours, a duration that is comparable to that of DEET.[3]
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In a controlled field study conducted in the Everglades National Park, a 40% proprietary

formulation of PMD demonstrated a mean complete protection time of 3.8 hours and a mean

percent repellency of 89.2% against the black salt marsh mosquito (Ochlerotatus

taeniorhynchus).[4][5] In the same study, 25% DEET provided a longer complete protection

time of 5.6 hours and a higher repellency of 94.8%.[4][5]

The following tables summarize the quantitative data from various field trials, comparing the

performance of Menthoglycol with other common insect repellents.

Table 1: Comparison of Complete Protection Time (CPT) in Hours
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Repellent
Active
Ingredient

Concentration
Mosquito
Species

CPT (hours) Study

Menthoglycol

(PMD)
40%

Ochlerotatus

taeniorhynchus
3.8 (±1.4)

Barnard and Xue

(2004)[4][5]

DEET 25%
Ochlerotatus

taeniorhynchus
5.6 (±0.5)

Barnard and Xue

(2004)[4][5]

Picaridin

(KBR3023)
25%

Ochlerotatus

taeniorhynchus
5.4 (±0.6)

Barnard and Xue

(2004)[4][5]

IR3535 25%
Ochlerotatus

taeniorhynchus
3.0 (±1.0)

Barnard and Xue

(2004)[4][5]

DEET 35%

Mansonia

uniformis &

Culex

annulirostris

>5
Frances et al.

(2009)[6]

IR3535 7.5%

Mansonia

uniformis &

Culex

annulirostris

1
Frances et al.

(2009)[6]

DEET 40% Mixed species 7
Frances et al.

(2014)[7]

Lemon

Eucalyptus Oil

(32% PMD)

32% Mixed species 3
Frances et al.

(2014)[7]

Table 2: Comparison of Percent Repellency
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Repellent
Active
Ingredient

Concentration
Mosquito
Species

Percent
Repellency (%)

Study

Menthoglycol

(PMD)
40%

Ochlerotatus

taeniorhynchus
89.2 (±2.9)

Barnard and Xue

(2004)[4][5]

DEET 25%
Ochlerotatus

taeniorhynchus
94.8 (±2.5)

Barnard and Xue

(2004)[4][5]

Picaridin

(KBR3023)
25%

Ochlerotatus

taeniorhynchus
97.5 (±1.7)

Barnard and Xue

(2004)[4][5]

IR3535 25%
Ochlerotatus

taeniorhynchus
88.6 (±3.2)

Barnard and Xue

(2004)[4][5]

DEET 35% Mixed species >95% for 5 hours
Frances et al.

(2009)[6]

IR3535 7.5% Mixed species >95% for 1 hour
Frances et al.

(2009)[6]

Experimental Protocols
The data presented above are derived from field trials employing standardized methodologies

to assess repellent efficacy. A common approach is the human-landing catch method, where

volunteers expose treated and untreated limbs to mosquito populations in a controlled or

natural environment.

Key Methodological Components:

Study Design: Field evaluations are often designed as randomized controlled trials. Human

subjects serve as bait, and different repellents are applied to their limbs. An untreated limb or

a limb treated with a placebo (e.g., ethanol) serves as a control.

Repellent Application: A precise dose of the repellent formulation is applied evenly to a

defined area of the skin, typically the forearm or lower leg.
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Mosquito Exposure: Volunteers are exposed to mosquitoes for a set duration at regular

intervals. The number of mosquitoes landing or attempting to bite on the treated and

untreated skin is recorded.

Efficacy Assessment: Efficacy is measured in two primary ways:

Complete Protection Time (CPT): The time from repellent application until the first

confirmed mosquito bite.

Percent Repellency: The percentage reduction in mosquito landings on the treated skin

compared to the untreated control.

Environmental Conditions: Factors such as temperature, humidity, wind speed, and the time

of day are recorded as they can influence mosquito activity and repellent performance.

Statistical Analysis: The collected data are statistically analyzed to determine significant

differences in the performance of the tested repellents.

Visualizing the Research Process
To better understand the methodologies employed in these studies, the following diagrams

illustrate the typical workflow of a field trial and the process of a systematic review and meta-

analysis.
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Caption: Workflow of a typical field trial for evaluating insect repellent efficacy.
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Planning & Scoping
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Caption: Logical steps of a systematic review and meta-analysis process.
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Conclusion
The available evidence from field trials indicates that Menthoglycol is an effective insect

repellent, providing a level of protection that is often comparable to DEET and other synthetic

active ingredients. While some studies show DEET offering longer protection times,

Menthoglycol-based repellents provide a viable and effective alternative for consumers

seeking a plant-based option. Further large-scale, standardized field trials directly comparing

modern formulations of these active ingredients would be beneficial to provide more definitive

guidance for consumers and public health professionals.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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